Cas no 2548991-46-2 (N-(1-{[4-(trifluoromethoxy)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide)

• Product Name: N-(1-{[4-(trifluoromethoxy)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide
• CAS No: 2548991-46-2
• MF: C₁₆H₂₁F₃N₂O₃S
• MW: 378.40975356102
• CID: 5311721
• PubChem ID: 154830073
• Update Time: 2025-06-11

N-(1-{[4-(trifluoromethoxy)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2548991-46-2
• AKOS040723885
• N-(1-{[4-(trifluoromethoxy)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide
• F6752-3484
• N-[1-[[4-(Trifluoromethoxy)phenyl]methyl]-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C16H21F3N2O3S/c17-16(18,19)24-14-5-3-12(4-6-14)10-21-9-1-2-13(11-21)20-25(22,23)15-7-8-15/h3-6,13,15,20H,1-2,7-11H2
• InChI Key： RTUGRAVQVPLKBJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CC3=CC=C(OC(F)(F)F)C=C3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 378.12249820g/mol
• Monoisotopic Mass: 378.12249820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.9±55.0 °C(Predicted)
• pka: 10.81±0.20(Predicted)

Additional information on N-(1-{[4-(trifluoromethoxy)phenyl]methyl}piperidin-3-yl)cyclopropanesulfonamide

N-(1-{[4-(Trifluoromethoxy)Phenyl]Methyl}Piperidin-3-Yl)Cyclopropanesulfonamide: A Comprehensive Overview

N-(1-{[4-(Trifluoromethoxy)Phenyl]Methyl}Piperidin-3-Yl)Cyclopropanesulfonamide, also known by its CAS number 2548991-46-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The structure of this compound is characterized by a cyclopropane ring attached to a sulfonamide group, which is further connected to a piperidine ring substituted with a trifluoromethoxyphenyl group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluoromethoxyphenyl derivative. This is followed by the formation of the piperidine ring, which is then functionalized with the cyclopropanesulfonamide group. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most notable features of CAS 2548991-46-2 is its potential as a drug candidate in the field of oncology. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism of action involves inhibition of key enzymes involved in cell cycle regulation and apoptosis induction, making it a promising candidate for targeted cancer therapy.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The cyclopropane moiety imparts mechanical strength and thermal stability to polymers, making it suitable for high-performance materials used in aerospace and electronics industries. Recent research has focused on optimizing polymer formulations containing this compound to enhance their mechanical properties without compromising flexibility.

The trifluoromethoxy group in the structure introduces electron-withdrawing effects, which significantly influence the compound's electronic properties. This makes it an attractive candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Studies have shown that incorporating this group improves charge transport properties and device efficiency, paving the way for its application in next-generation electronic materials.

From an environmental perspective, understanding the degradation pathways of N-(1-{[4-(Trifluoromethoxy)Phenyl]Methyl}Piperidin-3-Yl)Cyclopropanesulfonamide is crucial for assessing its ecological impact. Recent investigations have revealed that under specific environmental conditions, such as UV light exposure or microbial activity, the compound undergoes hydrolysis or oxidative degradation, reducing its persistence in ecosystems.

In conclusion, CAS 2548991-46-2 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with exceptional properties that make it valuable in drug discovery, materials science, and organic electronics. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play a significant role in advancing technological and medical innovations.